Cas no 35158-66-8 (2-(2-{[(3-methoxyphenoxy)acetyl]oxy}ethyl)morpholin-4-ium chloride)

• Product Name: 2-(2-{[(3-methoxyphenoxy)acetyl]oxy}ethyl)morpholin-4-ium chloride
• CAS No: 35158-66-8
• MF: C₁₅H₂₂ClNO₅
• MW: 331.791883945465
• CID: 1476439
• PubChem ID: 37077
• Update Time: 2025-04-21

2-(2-{[(3-methoxyphenoxy)acetyl]oxy}ethyl)morpholin-4-ium chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-{[(3-methoxyphenoxy)acetyl]oxy}ethyl)morpholin-4-ium chloride
• 2-morpholin-4-ium-2-ylethyl 2-(3-methoxyphenoxy)acetate,chloride
• Morpholinoethyl m-methoxyphenoxyacetate hydrochloride
• (m-Methoxyphenoxy)acetic acid 2-morpholinoethyl ester hydrochloride
• ACETIC ACID, (m-METHOXYPHENOXY)-, 2-MORPHOLINOETHYL ESTER, HYDROCHLORIDE
• 35158-66-8

• Inchi： 1S/C15H21NO5.ClH/c1-18-12-3-2-4-13(9-12)21-11-15(17)20-7-5-14-10-16-6-8-19-14;/h2-4,9,14,16H,5-8,10-11H2,1H3;1H
• InChI Key： KNXCWOWISGDPQK-UHFFFAOYSA-N
• SMILES： [Cl-].O1CC[NH2+]CC1CCOC(COC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 308.9465
• Monoisotopic Mass: 331.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 312
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.6A^2

Experimental Properties

• Boiling Point: 428.1°C at 760 mmHg
• Flash Point: 212.7°C
• PSA: 68.09